Cas no 2230798-66-8 ({2,2-difluoro-6-oxaspiro2.5octan-1-yl}methanamine hydrochloride)

• Product Name: {2,2-difluoro-6-oxaspiro2.5octan-1-yl}methanamine hydrochloride
• CAS No: 2230798-66-8
• MF: C₈H₁₄ClF₂NO
• MW: 213.652668476105
• CID: 5877920
• PubChem ID: 137965842
• Update Time: 2025-06-10

{2,2-difluoro-6-oxaspiro2.5octan-1-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {2,2-difluoro-6-oxaspiro[2.5]octan-1-yl}methanamine hydrochloride
• {2,2-difluoro-6-oxaspiro2.5octan-1-yl}methanamine hydrochloride
• (2,2-difluoro-6-oxaspiro[2.5]octan-1-yl)methanamine;hydrochloride
• EN300-2010005
• starbld0013876
• (2,2-Difluoro-6-oxaspiro[2.5]octan-1-yl)methanamine hydrochloride
• 2230798-66-8

• Inchi： 1S/C8H13F2NO.ClH/c9-8(10)6(5-11)7(8)1-3-12-4-2-7;/h6H,1-5,11H2;1H
• InChI Key： ZPHZTATWAGINRJ-UHFFFAOYSA-N
• SMILES： Cl.FC1(C(CN)C21CCOCC2)F

Computed Properties

• Exact Mass: 213.0731981g/mol
• Monoisotopic Mass: 213.0731981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on {2,2-difluoro-6-oxaspiro2.5octan-1-yl}methanamine hydrochloride

{2,2-Difluoro-6-Oxaspiro[2.5]Octan-1-Yl}Methanamine Hydrochloride: A Comprehensive Overview

The compound {2,2-difluoro-6-oxaspiro[2.5]octan-1-yl}methanamine hydrochloride, identified by the CAS number 2230798-66-8, is a unique chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, an oxygen atom in the six-membered ring. The presence of two fluorine atoms at the 2-position of the spiro structure introduces interesting electronic and steric properties, making it a valuable molecule for research and development.

Recent studies have highlighted the importance of spiro compounds in drug discovery due to their ability to combine multiple pharmacophores into a single molecule. The {spiro[2.5]octane} framework in this compound has been shown to enhance bioavailability and stability in biological systems. The fluorine atoms at the 2-position further modulate the molecule's lipophilicity and hydrogen bonding capacity, which are critical for drug-target interactions.

The synthesis of {2,2-difluoro-6-oxaspiro[2.5]octan-1-yl}methanamine hydrochloride involves a multi-step process that includes ring-closing reactions and fluorination. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets stringent quality control standards for pharmaceutical applications.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for formulation into tablets or injections.

The application of this compound extends beyond pharmaceuticals. Recent advancements in materials science have explored its use as a precursor for advanced polymers and coatings due to its ability to form strong intermolecular hydrogen bonds. These properties make it a promising candidate for developing high-performance materials with tailored mechanical and thermal properties.

In conclusion, {2,2-difluoro-6-oxaspiro[2.5]octan-1-yl}methanamine hydrochloride (CAS No. 2230798-66-8) is a versatile compound with a wide range of potential applications. Its unique chemical structure and favorable physical properties position it as a key player in both drug discovery and materials science research.